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Compound of Interest

Compound Name: Silver azide

CAS No.: 13863-88-2

Cat. No.: B078763

Get Quote

For researchers, scientists, and drug development professionals working with energetic

materials, the selection of a primary explosive for initiator devices is a critical decision governed

by performance, safety, and stability. This guide provides an objective comparison of silver
azide (AgN₃) with two common alternatives: lead azide (Pb(N₃)₂) and diazodinitrophenol

(DDNP). The information presented is supported by experimental data to validate the

performance of silver azide.

Comparative Performance Data
The selection of an initiating explosive is a trade-off between sensitivity and stability. The ideal

material is sensitive enough to function reliably under intended stimuli but stable enough to

handle and store safely. The following table summarizes the key performance characteristics of

silver azide, lead azide, and DDNP.
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Performance Metric Silver Azide (AgN₃)
Lead Azide
(Pb(N₃)₂)

DDNP (C₆H₂N₄O₅)

Impact Sensitivity

(E₅₀, J)

Not consistently

reported, but

considered highly

sensitive

2.5 - 4.0[1][2] 1.0[1][2]

Friction Sensitivity

(F₅₀, N)
Highly sensitive[3][4] 0.1 - 1.0[2] 24.7[1][2]

ESD Sensitivity (E₅₀,

mJ)
9.4 - 18[5] < 5.0[2] 1.8[1][2]

Detonation Velocity

(m/s)
4,000[3] 4,726 - 5,180[6][7] 7,100[8]

Density (g/cm³) 4.42[9] 4.71[6] 1.63[8]

Experimental Protocols
The performance data presented in this guide are determined using standardized testing

methods. The following are detailed methodologies for the key experiments cited, based on

NATO Standardization Agreements (STANAG).

Impact Sensitivity Testing (STANAG 4489)
The impact sensitivity of an explosive is determined by a drop-weight impact test.[10][11]

Apparatus: A specified drop-weight apparatus, consisting of a guided weight that can be

dropped from a known height onto a sample confined in a standardized sample holder.

Sample Preparation: A small, precisely weighed amount of the explosive material is placed in

the sample holder.

Procedure: The weight is dropped from a series of predetermined heights onto the sample.

The outcome (initiation or no initiation) is recorded for each drop.
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Data Analysis: A statistical method, such as the Bruceton method, is used to determine the

height at which there is a 50% probability of initiation (H₅₀). This height is then used to

calculate the impact energy (E₅₀) in Joules.

Friction Sensitivity Testing (STANAG 4487)
Friction sensitivity is assessed to understand the risk of initiation from rubbing or shearing

forces.[12][13]

Apparatus: A friction apparatus, such as the BAM (Bundesanstalt für Materialforschung)

friction tester, is used. This device applies a known load to a sample placed between two

surfaces (e.g., porcelain pin and plate), one of which moves relative to the other.

Sample Preparation: A small, specified volume of the explosive is spread evenly on the

stationary surface.

Procedure: The test is conducted by applying a range of loads and initiating the sliding

motion of one surface against the other. The occurrence of any reaction (e.g., crackling,

smoke, or detonation) is noted.

Data Analysis: The results are analyzed to determine the load at which there is a 50%

probability of initiation (F₅₀), expressed in Newtons.

Electrostatic Discharge (ESD) Sensitivity Testing
(STANAG 4490)
This test evaluates the susceptibility of an explosive to initiation by an electrostatic discharge,

simulating a potential hazard during handling and processing.[6][14]

Apparatus: An ESD generator capable of delivering a spark of known energy to the sample.

The apparatus includes a capacitor, a charging circuit, and a discharge probe.

Sample Preparation: A small amount of the explosive is placed in a sample holder between

two electrodes.

Procedure: The capacitor is charged to a specific voltage and then discharged through the

sample, creating a spark. This is repeated at various energy levels.
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Data Analysis: The energy level at which there is a 50% probability of initiation (E₅₀) is

determined statistically and reported in Joules or millijoules.

Visualizing Performance Validation
To better understand the logical flow of validating the performance of an initiator and the typical

experimental workflow, the following diagrams are provided.
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Caption: Logical flow for validating initiator performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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